Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20754613 2-Acetamido-1,3,6-tri-O-acetyl-2,4-dideoxy-4-fluoro-D-glucopyranose 116049-57-1 C₁₄H₂₀FNO₈
VC20754503 Metoclopramide-d3 1216522-89-2 C14H22ClN3O2
VC20744733 (R,S)-1-Methyl-3-nicotinoylpyrrolidone 125630-28-6 C11H12N2O2
VC20754641 Methyl 5-aminopyrazine-2-carboxylate 13924-94-2 C6H7N3O2
VC20754607 1-Allyl-3,7-dimethyl-8-sulfophenylxanthine 149981-25-9 C16H16N4O5S
VC20744493 3-(4-Hydroxyphenyl)propionitrile 17362-17-3 C9H9NO
VC20744323 4-Methylumbelliferyl glucoside 18997-57-4 C16H18O8
VC20754771 D-lyxo-Hexose, 2-deoxy- 1949-89-9 C6H12O5
VC20754501 Cybutryne 28159-98-0 C11H19N5S
VC20744738 1-Palmitoyl-2-oleoylglycerol 3123-73-7 C37H70O5
VC20754486 S-Phenylmercapturic acid 4775-80-8 C11H13NO3S
VC20754616 2-Phthalimidoethyl acetate 5466-90-0 C12H11NO4
VC20754671 3-Methylcholanthrene 56-49-5 C21H16
VC20754588 1,5-Dibenzyl glutarate 56977-08-3 C19H20O4
VC20754649 Methyl 3-amino-6-bromopyrazine-2-carboxylate 6966-01-4 C6H6BrN3O2
VC20754633 O-Nitrophenyl beta-D-cellobioside 70867-33-3 C18H25NO13
VC20754505 3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal 7520-70-9 C15H21NO5
VC20754531 1-(3-Aminopropyl)pyrrolidin-2-one 7663-77-6 C7H14N2O
VC20754600 6-Amino-1,3-dipropyl-5-nitrosouracil 81250-33-1 C10H16N4O3
VC20754661 3-(5-methoxy-1H-indol-3-yl)-3-oxopropanenitrile 821009-89-6 C12H10N2O2
VC20744245 Chrysomycin B 83852-56-6 C27H28O9
VC20754507 4-((tert-Butyldimethylsilyl)oxy)butan-1-ol 87184-99-4 C10H24O2Si
VC20754611 1-Benzyl-5-(dicyclohexylcarbodiimido)glutarate 887352-83-2 C25H36N2O4
VC20754626 1,3-Dipropyl-8-p-sulfophenylxanthine 89073-57-4 C17H20N4O5S
VC20744754 4-Amino-2-(ethylthio)pyrimidine-5-carboxylic acid 89853-87-2 C7H9N3O2S